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Chemical Properties & Handling

The table below outlines the basic chemical identity of Diethyl-pythiDC:

Property Description

CAS Number 1821370-70-0 [1] [2] [3]

Molecular Formula C₁₄H₁₄N₂O₄S [1] [2] [4]

Molecular Weight 306.34 g/mol [1] [2] [5]

Physical Appearance Off-white to light yellow solid powder [1] [4]

Purity ≥98% [4] [5]

Hazards and Safe Handling:

GHS Classification: Harmful if swallowed (H302) and very toxic to aquatic life with long-lasting
effects (H410) [3].

Precautionary Measures: Avoid dust formation, do not eat/drink/smoke when handling, wash skin
thoroughly after handling, and avoid release into the environment [3].

Personal Protective Equipment (PPE): Use safety goggles, protective gloves, impervious clothing,
and a suitable respirator. Ensure adequate ventilation [3].
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Storage Guidelines

Adhere to these storage conditions to maintain product stability:

Form
Short-Term
Storage

Long-Term
Storage

Stability

Powder 4°C [1] [4] -20°C [1] [2] [4] Up to 3 years at -20°C [1]

DMSO Stock Solution -20°C [1] -80°C [1] [4] Up to 2 years at -80°C; 1 year at
-20°C [1]

Aliquoted Working
Solution

-20°C [2] - Up to 1 month [2]

Always keep the container tightly sealed in a cool, well-ventilated place [3].
For solutions, it is recommended to prepare aliquots in tightly sealed vials to avoid repeated freeze-

thaw cycles [2].

Stock Solution Preparation

The following workflow outlines the key steps for preparing a Diethyl-pythiDC stock solution:
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Solubility in DMSO: Approximately 33.33 mg/mL, yielding a concentration of about 108.80 mM [1]

[4].
Solvent: Use freshly opened, anhydrous DMSO for dissolution, as hygroscopic DMSO can

significantly impact solubility [1].
Molarity Calculator: Use the formula: Mass (mg) = Concentration (mM) × Volume (mL) ×
Molecular Weight (g/mol) [4].

Working Solution Formulations for Experiments
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For in vitro or in vivo applications, the stock solution is further diluted. Below are two common

formulations:

Formulation 1: Suspension for Oral or Intraperitoneal Injection

Final Concentration: 2.5 mg/mL (8.16 mM) [1] [4]
Preparation Sequence:

100 μL of 25.0 mg/mL DMSO stock solution
400 μL PEG300 (mix evenly)

50 μL Tween-80 (mix evenly)
450 μL Saline (0.9% NaCl in ddH₂O) to adjust volume to 1 mL [1] [4]

Result: Suspension solution [1]

Formulation 2: Clear Solution (for studies over half a month)

Final Concentration: ≥ 2.5 mg/mL (8.16 mM) [1] [4]

Preparation:
100 μL of 25.0 mg/mL DMSO stock solution

900 μL Corn oil (mix evenly) [1] [4]
Result: Clear solution [1]

Biological Activity & Experimental Context

Diethyl-pythiDC inhibits collagen prolyl 4-hydroxylases (CP4Hs) and is noted for doing so at concentrations

that do not cause general cytotoxicity or disrupt iron homeostasis in cells [1] [5].

Example Cell Assay Protocol (from reference):

Cell Line: MDA-MB-231 cells [1]
Procedure:

Plate cells at 5,000 cells/well in a 96-well plate.
Allow cells to adhere for 4 hours.

Replace medium and treat with varying concentrations of Diethyl-pythiDC.
Incubate for 24 hours at 37°C.

Assess cell viability using the MTS assay, measuring absorbance at 490 nm [1].

Key Technical Reminders
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Solubility is Crucial: The high solubility in DMSO allows for concentrated stock solutions. Always

confirm the solution is clear before aliquoting [1] [4].
Avoid Contamination: Use proper aseptic technique when handling, especially when preparing

formulations for biological assays.
Stability Over Time: While long-term storage at -80°C is possible, for best results, use freshly

prepared stock solutions whenever possible [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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